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This guide provides a comparative analysis of the dose-response of the peach fruit moth,
Carposina sasakii, to its identified sex pheromone components. The information is intended to
aid researchers in the development of effective monitoring and control strategies for this
significant agricultural pest. It is important to note that historical literature often refers to this
pest as Carposina niponensis; however, current taxonomic understanding identifies the pest
species as Carposina sasakii.

Pheromone Component Identification and Efficacy

There is some variance in the scientific literature regarding the primary active sex pheromone
components for Carposina sasakii. Two main sets of compounds have been identified and
tested for their attractant properties.

One line of research has identified (Z)-7-eicosen-11-one and (Z)-7-nonadecen-11-one as the
sex pheromone components. Field trapping experiments have shown that a lure containing
only (2)-7-eicosen-11-one demonstrated the highest attractivity for male moths[1].

Conversely, other studies have investigated (Z)-13-eicosen-10-one and (Z)-12-nonadecen-9-
one. Field trials indicated that (Z)-13-eicosen-10-one alone was a sufficient bait for attracting
male C. sasakii[2]. The addition of (Z)-12-nonadecen-9-one did not significantly enhance trap
captures in the tested ratios[2]. This suggests that (Z)-13-eicosen-10-one may be a primary
component of the pheromone blend in certain populations.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b110143?utm_src=pdf-interest
https://www.researchgate.net/publication/248600185_Sex_Pheromone_Composition_and_Male_Trapping_of_the_Peach_Fruit_Moth_Carposina_sasakii_Matsumura_Lepidoptera_Carposinidae_in_Korea
https://www.cabidigitallibrary.org/doi/abs/10.5555/20103327640
https://www.cabidigitallibrary.org/doi/abs/10.5555/20103327640
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Due to the limited availability of public, quantitative dose-response data from
electroantennogram (EAG) or field trapping studies for (13Z)-Eicosen-10-one, a direct and
detailed comparison of its dose-dependent efficacy against alternatives is not currently
possible. The following tables and protocols are based on the available qualitative and
comparative data for the identified pheromone components.

Field Trapping Data: Comparison of Pheromone
Components

The following table summarizes the qualitative results from a field trapping study comparing the
attractancy of different synthetic pheromone components for Carposina sasakii.

Lure Composition Relative Trap Capture Rate  Reference
(2)-13-eicosen-10-one (A) High [2]
(2)-12-nonadecen-9-one (B) Low [2]

(2)-13-eicosen-10-one (A) +

(2)-12-nonadecen-9-one (B) High
(20:1 ratio)
(2)-7-eicosen-11-one Highest Attractivity

(2)-7-eicosen-11-one + (2)-7- ]
) Lower than (Z)-7-eicosen-11-
nonadecen-11-one (various
) one alone
ratios)

Note: The studies did not provide specific trap capture numbers or statistical analysis in the
available abstracts. "High" and "Low" are relative interpretations of the reported findings. The
term "Highest Attractivity" is taken directly from the source.

Experimental Protocols

Detailed experimental protocols for dose-response studies of Carposina sasakii to (13Z)-
Eicosen-10-one are not readily available in the public domain. However, based on general
practices for lepidopteran pheromone research, the following are representative methodologies
for conducting such experiments.
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Electroantennography (EAG) Protocol

EAG is a technique used to measure the electrical response of an insect's antenna to volatile
compounds.

 Insect Preparation: A male Carposina sasakii moth is immobilized, and its head is excised.

» Antenna Mounting: One antenna is carefully removed and mounted between two electrodes
using conductive gel. The indifferent electrode is inserted into the base of the antenna, and
the recording electrode is placed at the tip.

o Stimulus Delivery: A continuous stream of humidified, purified air is passed over the antenna.
Test compounds, dissolved in a solvent like hexane at varying concentrations (e.g., 1 ng/uL,
10 ng/uL, 100 ng/uL), are applied to a filter paper strip placed inside a glass cartridge. A puff
of air is then directed through the cartridge and over the antennal preparation.

o Data Recording: The electrical potential changes (depolarizations) across the antenna are
amplified and recorded. The amplitude of the response is measured in millivolts (mV).

e Controls: A solvent-only control is used to establish a baseline response.

o Dose-Response Curve: The mean EAG responses at each concentration are plotted to
generate a dose-response curve.

Field Trapping Protocol

Field trapping experiments are essential for evaluating the behavioral response of insects to
attractants under natural conditions.

o Trap Selection: Delta traps or similar sticky traps are commonly used for monitoring moth
populations.

o Lure Preparation: Rubber septa or other suitable dispensers are loaded with precise
amounts of the synthetic pheromone, dissolved in a solvent. A range of doses should be
prepared to evaluate the dose-response relationship.

o Experimental Design: A randomized complete block design is typically employed. Traps
baited with different pheromone doses and unbaited control traps are placed in an orchard or
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other suitable habitat.

o Trap Placement: Traps should be hung at a consistent height (e.g., 1.5 meters) on host
trees. A sufficient distance (e.g., at least 20-30 meters) must be maintained between traps to
avoid interference.

e Monitoring: Traps are checked at regular intervals (e.g., weekly), and the number of captured
male Carposina sasakii moths is recorded.

o Data Analysis: The mean number of moths captured per trap per monitoring period for each
treatment is calculated. Statistical analysis (e.g., ANOVA followed by a means separation
test) is used to determine significant differences in attraction between the different doses and
the control.

Experimental Workflow Diagram
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Caption: Workflow for dose-response studies of Carposina sasakii to pheromones.
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Signaling Pathway Diagram

The following diagram illustrates the general signaling pathway of pheromone reception in an
insect olfactory sensory neuron.
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Caption: Generalized pheromone signal transduction pathway in an insect olfactory neuron.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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